
An In-depth Technical Guide to 1,1-
Diethoxypentane: Chemical Properties and

Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1-Diethoxypentane

Cat. No.: B1346685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties and

structure of 1,1-diethoxypentane. Also known by synonyms such as pentanal diethyl acetal

and valeraldehyde diethyl acetal, this compound belongs to the acetal class of organic

molecules.[1] This document details its physicochemical properties, structural information, and

a representative experimental protocol for its synthesis. The information is curated for

researchers, scientists, and professionals in drug development who may utilize this compound

as a protecting group for aldehydes or as a reference standard.

Chemical Structure and Identification
1,1-Diethoxypentane is an acetal formed from the reaction of pentanal (valeraldehyde) and

two equivalents of ethanol.[1] The core structure consists of a central carbon atom bonded to a

pentyl group, a hydrogen atom, and two ethoxy groups (-OCH₂CH₃). This geminal diether

structure is characteristic of acetals.

The IUPAC name for this compound is 1,1-diethoxypentane.[1][2] Its structure is

unambiguously defined by its SMILES string, CCCCC(OCC)OCC, and its InChIKey,

XCWKYQWOLSOBCC-UHFFFAOYSA-N.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1346685?utm_src=pdf-interest
https://www.benchchem.com/product/b1346685?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/77223
https://www.benchchem.com/product/b1346685?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/77223
https://www.benchchem.com/product/b1346685?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/77223
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H20O2/c1-4-7-8-9(10-5-2)11-6-3/h9H,4-8H2,1-3H3
https://pubchem.ncbi.nlm.nih.gov/compound/77223
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H20O2/c1-4-7-8-9(10-5-2)11-6-3/h9H,4-8H2,1-3H3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Combine Pentanal,
Ethanol, & Solvent

Add Acid Catalyst
(e.g., p-TsOH)

1

Heat to Reflux
with Dean-Stark Trap

2

Monitor Reaction
(Water Collection)

3

Cool & Neutralize
(aq. NaHCO₃ Wash)

4

Separate & Dry
Organic Layer

5

Concentrate & Distill
Under Reduced Pressure

6

Pure 1,1-Diethoxypentane

7

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1346685?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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